Cas no 27986-41-0 (Tetrasiloxane,octamethyl-)
Tetrasiloxane,octamethyl- structure
Product Name:Tetrasiloxane,octamethyl-
CAS No:27986-41-0
MF:C8H24O3Si4
MW:280.616366386414
CID:287346
PubChem ID:6337690
Update Time:2025-04-19
Tetrasiloxane,octamethyl- Chemical and Physical Properties
Names and Identifiers
-
- Tetrasiloxane,octamethyl-
- [[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy-methylsilicon
- DTXSID30182267
- DTXSID70870611
- SCHEMBL49249
- Tetrasiloxane, octamethyl-
- 27986-41-0
- 1,1,1,3,3,5,5,7-Octamethyltetrasiloxane
-
- Inchi: 1S/C8H24O3Si4/c1-12-9-14(5,6)11-15(7,8)10-13(2,3)4/h1-8H3
- InChI Key: SBZYPSOZOSNKPW-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(O[Si](C)(C)O[Si]C)O[Si](C)(C)C |^4:8|
Computed Properties
- Exact Mass: 282.09588
- Monoisotopic Mass: 280.080251
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
Experimental Properties
- Boiling Point: 206.9°Cat760mmHg
- Flash Point: 79°C
- PSA: 27.69
- LogP: 2.62390
Tetrasiloxane,octamethyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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